Cas no 1353964-87-0 (4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353964-87-0
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2157220
• Update Time: 2025-07-18

4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-((2-amino-N-methylacetamido)methyl)piperidine-1-carboxylate
• AM93414
• 4-{[(2-Aminoacetyl)methylamino]methyl}piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-19(16(21)11-18)12-14-7-9-20(10-8-14)17(22)23-13-15-5-3-2-4-6-15/h2-6,14H,7-13,18H2,1H3
• InChI Key： XXRRULAMYMJVDE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CN(C(CN)=O)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Introduction to 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353964-87-0)

4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353964-87-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is composed of a piperidine ring, an amino-acetyl group, and a benzyl ester moiety. The piperidine ring, a six-membered cyclic amine, is a common structural element in many biologically active compounds due to its ability to form stable complexes with various biomolecules. The amino-acetyl group adds further complexity and reactivity to the molecule, while the benzyl ester moiety enhances its solubility and stability in biological systems.

In terms of chemical properties, 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exhibits notable solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point and boiling point are not readily available in the literature, but these properties can be determined through standard analytical techniques. The compound is also stable under normal laboratory conditions, making it suitable for various experimental procedures.

The synthesis of 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester typically involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and esterification. One common approach involves the reaction of 4-(aminomethyl)piperidine with 2-aminoacetic acid (glycine) to form the intermediate amide, followed by methylation and subsequent esterification with benzyl alcohol. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent research has focused on the biological activities and potential therapeutic applications of 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and protect neurons from damage caused by ischemia-reperfusion injury. These neuroprotective effects make it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester has been studied in animal models to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that it has good oral bioavailability and is rapidly absorbed into the bloodstream. The compound is primarily metabolized in the liver through hydrolysis of the benzyl ester moiety, leading to the formation of active metabolites that retain their biological activity.

Clinical trials are currently underway to assess the safety and efficacy of 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, 4-{[(2-Amino-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353964-87-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.